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Compound of Interest

Compound Name: N,N-Dimethyl-D6-acetamide

Cat. No.: B1459259 Get Quote

For researchers, scientists, and professionals in drug development requiring high-purity

deuterated solvents, N,N-Dimethyl-D6-acetamide is a critical reagent, primarily utilized as a

nuclear magnetic resonance (NMR) solvent and as an internal standard for liquid

chromatography-mass spectrometry (LC-MS) assays.[1] This guide provides an in-depth

overview of its commercial sources, available purities, and a procedural workflow for

procurement.

Supplier and Product Specifications
A variety of chemical suppliers offer N,N-Dimethyl-D6-acetamide, often referred to as DMA-d6

or N,N-Dimethylacetamide-d9. The quantitative data regarding isotopic and chemical purity

from prominent vendors are summarized below for straightforward comparison.
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Supplier Product Name CAS Number
Isotopic Purity
(atom % D)

Chemical
Purity

Cambridge

Isotope

Laboratories

N,N-

Dimethylacetami

de (D₉, 99%)

16727-10-9 99% 98%[2]

Sigma-Aldrich

(Merck)

N,N-

Dimethylacetami

de-d9

16727-10-9 99% 99% (CP)

MedChemExpres

s

N,N-

Dimethylacetami

de-d9 (DMAc-d9)

16727-10-9 Not Specified Not Specified

Benchchem

N,N-

Dimethylacetami

de-d9

16727-10-9 99% Not Specified

LGC Standards
N,N-Dimethyl-d6-

acetamide
Not Specified Not Specified Not Specified

Procurement Workflow
The process of acquiring N,N-Dimethyl-D6-acetamide for research purposes follows a

structured workflow, from initial identification of the need to the final receipt and verification of

the product. This logical progression ensures that the procured material meets the stringent

quality requirements of the intended application.
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Figure 1: A generalized workflow for the procurement of N,N-Dimethyl-D6-acetamide.

Experimental Protocols
The primary applications of N,N-Dimethyl-D6-acetamide are in NMR spectroscopy and as an

internal standard. The experimental protocols for these applications are well-established.

Nuclear Magnetic Resonance (NMR) Spectroscopy
As a deuterated solvent, N,N-Dimethyl-D6-acetamide is used to dissolve analytes for NMR

analysis without introducing interfering proton signals.

Methodology:

Sample Preparation: A precise quantity of the analyte is dissolved in N,N-Dimethyl-D6-
acetamide directly within an NMR tube. The concentration will vary depending on the

analyte's solubility and the specific NMR experiment.

Instrument Setup: The NMR spectrometer is tuned to the appropriate frequencies for the

nuclei of interest (e.g., ¹H, ¹³C). The lock frequency is set to the deuterium signal of the

solvent.

Data Acquisition: Standard NMR pulse sequences are used to acquire the spectrum of the

analyte. The high isotopic purity of the solvent ensures minimal residual proton signals,

providing a clean baseline for accurate spectral interpretation.

Internal Standard for LC-MS
In quantitative LC-MS assays, a deuterated internal standard is crucial for accurate

quantification as it co-elutes with the analyte but is distinguishable by its higher mass-to-charge

ratio (m/z).

Methodology:

Standard Preparation: A stock solution of N,N-Dimethyl-D6-acetamide is prepared at a

known concentration.

Sample Spiking: A fixed volume of the internal standard stock solution is added to all

calibration standards, quality control samples, and unknown samples.
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LC-MS Analysis: The samples are analyzed using a suitable LC-MS method. The mass

spectrometer is set to monitor the specific m/z transitions for both the analyte and the

deuterated internal standard.

Data Analysis: The peak area ratio of the analyte to the internal standard is calculated for

each sample. This ratio is then used to construct a calibration curve and determine the

concentration of the analyte in the unknown samples. The use of a deuterated internal

standard corrects for variations in sample preparation, injection volume, and instrument

response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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